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Summary of Lenvatinib Cost-Effectiveness Analyses

Cancer Key Conclusion on Cost- Source |
Comparator(s) Country . .
Type Metric(s) Effectiveness Context

| Advanced Renal Cell Carcinoma (RCC) | Sunitinib [1] | China & U.S. | China: ICER $106,749/QALY
U.S.: ICER $414,672/QALY | Not cost-effective (ICERs > thresholds of $38,024 and $100,000) [1]. |
Lenvatinib + Pembrolizumab vs. Sunitinib [1]. | | | Sunitinib [1] | China & U.S. | China: ICER
$44,353/QALY U.S.: ICER $292,653/QALY | Not cost-effective [1]. | Lenvatinib + Everolimus vs.
Sunitinib [1]. | | Unresectable Hepatocellular Carcinoma (HCC) | Sorafenib [2] | Australia | ICER
A$33,028/QALY | Cost-effective (64% probability at A$50,000/QALY threshold) [2]. | Lenvatinib vs.
Sorafenib [2]. | | | Sorafenib [3] | Iran | Lenvatinib cost: $9,607; Sorafenib: $11,158 Lenvatinib QALY gain:
0.14 | Cost-effective and cost-saving [3]. | Lenvatinib vs. Sorafenib [3]. | | | Sorafenib, TREM+DURY,
ATEZ+BEV [4] | Canada | Vs. Sorafenib: Saves $3,299 & gains 0.52 QALYs Vs. TREM+DURV: Saves
$95,724 & gains 0.14 QALYs Vs. ATEZ+BEV: Saves $130,603 but loses 0.20 QALYs | Dominant (more
effective & less costly) vs. Sorafenib & TREM+DURV. Not cost-effective vs. ATEZ+BEV (ICER:
$642,499/QALY) [4]. | Lenvatinib vs. key funded comparators; uses recent data (LEAP-002 trial) [4]. | |
Radioiodine-Refractory Differentiated Thyroid Cancer (RR-DTC) | Sorafenib [5] | U.S. | Lenvatinib
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PPPM: $146,700 Sorafenib PPPM: $102,999 | Higher cost, though offers superior outcomes; budget impact

analysis shows significant cost increase [5]. | Budget analysis, not a full cost-effectiveness study [5]. |

Methodologies for Cost-Effectiveness Analysis in
Oncology

The studies referenced above primarily use model-based economic evaluations to estimate long-term costs
and health outcomes based on short-term clinical trial data. The core methodology can be summarized as

follows:

Clinical Trial Data Model Tnputs
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Click to download full resolution via product page
This diagram outlines the standard workflow for model-based cost-effectiveness analysis in oncology. OS: Overall Survival; PFS:
Progression-Free Survival; QoL: Quality of Life.

¢ Model Type: Most analyses use a Partitioned Survival Model (PartSA) or a Markov model to
simulate patient movement through distinct health states over a lifetime horizon [2] [3] [4].
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¢ Clinical Data Source: Survival curves (Overall Survival and Progression-Free Survival) are derived
from pivotal Phase lll trials (e.g., CLEAR for RCC, REFLECT for HCC) and extrapolated using
parametric distributions [1] [2].

e Key Inputs:

o Costs: Include drug acquisition, administration, monitoring, and management of adverse
events, sourced from local healthcare databases and list prices [1] [5].

o Utilities: Measured as Quality-Adjusted Life Years (QALYSs), derived from patient-reported
quality-of-life instruments like EQ-5D during trials [4].

e Key Output: The Incremental Cost-Effectiveness Ratio (ICER), calculated as (Costy enyatinib -
Costcomparator) / (QALY Lenvatinib - QALY comparator)- This value is compared against a country-
specific willingness-to-pay (WTP) threshold [1].

¢ Validation: Sensitivity Analyses (both one-way and probabilistic) are conducted to test the
robustness of the model results against parameter uncertainty [1] [2].

Key Influencing Factors and Context

e Combination Therapies: In RCC and endometrial cancer, Lenvatinib is often assessed in
combination with pembrolizumab. The high cost of combination regimens is a major driver of
unfavorable cost-effectiveness in some settings [1] [6].

¢ Local Context is Crucial: Drug pricing, funding mechanisms, and WTP thresholds vary significantly,
leading to different conclusions in different countries. For example, Lenvatinib is cost-saving in Iran
but not cost-effective versus sunitinib in the U.S. for RCC [1] [3].

¢ Evolving Treatment Landscape: In HCC, the introduction of immunotherapy combinations (e.g.,
atezolizumab-bevacizumab) has created a new, competitive standard of care. Recent real-world
studies show conflicting effectiveness results compared to Lenvatinib, which directly impacts cost-
effectiveness calculations [7] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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